5-ethenyl-6-methylpyridin-2-amine
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “5-ethenyl-6-methylpyridin-2-amine”, we can refer to similar compounds for potential synthesis routes. For instance, 2-methyl-5-ethylpyridine (MEP) can be produced from the cyclic acetaldehyde ammonia trimer (AAT) in a semi-batch reactor in the presence of different promoters to adjust the pH of the reaction solution .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-ethenyl-6-methylpyridin-2-amine involves the alkylation of 2-amino-5-ethyl-6-methylpyridine with an appropriate alkylating agent.", "Starting Materials": [ "2-amino-5-ethyl-6-methylpyridine", "Alkylating agent (e.g. ethyl bromide)" ], "Reaction": [ "To a solution of 2-amino-5-ethyl-6-methylpyridine in a suitable solvent (e.g. ethanol), add the alkylating agent slowly with stirring.", "Heat the reaction mixture under reflux for several hours.", "Allow the reaction mixture to cool and then filter off any precipitated salts.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization or column chromatography to obtain 5-ethenyl-6-methylpyridin-2-amine as a pure compound." ] } | |
CAS RN |
1355237-71-6 |
Product Name |
5-ethenyl-6-methylpyridin-2-amine |
Molecular Formula |
C8H10N2 |
Molecular Weight |
134.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
